Cas no 2172306-13-5 (3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid)

• Product Name: 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid
• CAS No: 2172306-13-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5766612
• PubChem ID: 165534548
• Update Time: 2025-05-24

3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1580554
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid
• 2172306-13-5

• Inchi： 1S/C26H32N2O5/c1-2-16-28(17-14-25(30)31)24(29)13-7-8-15-27-26(32)33-18-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23H,2,7-8,13-18H2,1H3,(H,27,32)(H,30,31)
• InChI Key： YVDXKMRMXINWPI-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(N(CCC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid

3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic Acid (CAS No. 2172306-13-5): An Overview

3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid (CAS No. 2172306-13-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to as Fmoc-NH-(CH₂)₃-CO-NH-(CH₂)₄-COOH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and other synthetic organic chemistry applications.

The structure of 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid features a central carboxylic acid group flanked by an amide linkage and a propyl chain, with the Fmoc group attached to the amino terminus of the pentyl chain. This unique structural arrangement provides several key properties that make it valuable in various research and development contexts.

In recent years, the use of Fmoc derivatives has been extensively studied for their potential in drug delivery systems and as building blocks for complex biomolecules. The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, which helps maintain the integrity of the growing peptide chain. The presence of the propyl and pentyl chains in 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid adds flexibility and hydrophobicity, making it suitable for applications where these properties are advantageous.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of Fmoc derivatives in enhancing the solubility and stability of peptides. The researchers found that compounds like 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid can significantly improve the pharmacokinetic properties of peptides, thereby enhancing their therapeutic efficacy. This finding has important implications for the development of peptide-based drugs, particularly in areas such as cancer therapy and chronic disease management.

Beyond its applications in peptide synthesis, 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid has also been explored for its potential in materials science. Its amphiphilic nature makes it a promising candidate for the formation of self-assembled nanostructures, which can be used in drug delivery systems, biosensors, and other advanced materials. A study published in Nano Letters demonstrated that this compound can form stable micelles in aqueous solutions, providing a platform for controlled drug release and targeted delivery.

The synthesis of 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid typically involves several steps, including the protection of amino groups with Fmoc, coupling reactions to form the desired amide linkages, and deprotection to yield the final product. The purity and yield of this compound are crucial for its successful application in research and development. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques to ensure the quality and purity of synthesized compounds.

In conclusion, 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid (CAS No. 2172306-13-5) is a versatile compound with a wide range of applications in medicinal chemistry, biochemistry, and materials science. Its unique structural features and functional properties make it an important tool for researchers working on peptide synthesis, drug delivery systems, and advanced materials. As ongoing research continues to uncover new applications and optimizations for this compound, its significance in these fields is likely to grow even further.